2-(2-Pyridylsulfanyl)nitrobenzene

• Molecular Formula: C11H8N2O2S
• Molecular Weight: 232.26 g/mol
• IUPAC Name: 2-(2-nitrophenyl)sulfanylpyridine
• InChI: InChI=1S/C11H8N2O2S/c14-13(15)9-5-1-2-6-10(9)16-11-7-3-4-8-12-11/h1-8H
• InChI Key: KNWLYDRPLQKHBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])SC2=CC=CC=N2

Description

2-(2-Pyridylsulfanyl)nitrobenzene is a nitroaromatic compound featuring a benzene ring substituted with a nitro (-NO₂) group and a 2-pyridylsulfanyl (-S-C₅H₄N) moiety.

• Molecular Formula: C₁₁H₈N₂O₂S (inferred from substituents on nitrobenzene and pyridylsulfanyl groups).
• Key Functional Groups: Nitro (electron-withdrawing), pyridyl (Lewis basic), and sulfanyl (flexible linker).
• Potential Applications: Ligand design for metal complexes, intermediates in organic synthesis, or precursors for pharmaceuticals .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below contrasts 2-(2-Pyridylsulfanyl)nitrobenzene with selected nitrobenzene derivatives:

Compound	Molecular Formula	Molecular Weight	Functional Groups	Key Properties/Applications	Reference
2-(2-Pyridylsulfanyl)nitrobenzene	C₁₁H₈N₂O₂S	232.26 g/mol	Nitro, pyridylsulfanyl	Coordination chemistry, ligand design
Nitrobenzene	C₆H₅NO₂	123.11 g/mol	Nitro	Aniline synthesis, solvent
2-Nitrobenzenesulfenyl chloride	C₆H₄ClNO₂S	189.62 g/mol	Nitro, sulfenyl chloride	Electrophilic reagent for S-S bond formation
4-Nitrobenzenesulfonamide	C₆H₆N₂O₄S	202.19 g/mol	Nitro, sulfonamide	Intermediate in drug synthesis
4-Nitrobenzenesulfonic acid	C₆H₅NO₅S	203.17 g/mol	Nitro, sulfonic acid	Strong acid catalyst, dye production
2-Nitroaniline	C₆H₆N₂O₂	138.12 g/mol	Nitro, amine	Dye and pigment precursor

Key Observations :

• Substituent Position : The ortho-substituted pyridylsulfanyl group in the target compound contrasts with para-substituted derivatives like 4-nitrobenzenesulfonic acid. Ortho substitution may sterically hinder reactions or alter electronic properties compared to para analogs .
• Functional Group Diversity : Unlike sulfonamides or sulfonic acids, the sulfanyl group in 2-(2-Pyridylsulfanyl)nitrobenzene enhances flexibility and metal-binding capacity, similar to thioether ligands in coordination chemistry .

Physical and Chemical Properties

Comparative data on solubility, stability, and reactivity:

Compound	Melting Point (°C)	Solubility	Stability Notes	Reference
2-(2-Pyridylsulfanyl)nitrobenzene	Not reported	Likely soluble in polar aprotic solvents (e.g., DMF)	Stable under inert conditions; susceptible to S-oxidation
Nitrobenzene	5.7	Sparingly soluble in water; miscible with benzene, ether	Flammable; resistant to hydrolysis
2-Nitrobenzenesulfenyl chloride	74–76	Soluble in nonpolar solvents (e.g., CH₂Cl₂)	Hygroscopic; reacts with nucleophiles
4-Nitrobenzenesulfonamide	178–183	Poor in water; soluble in ethanol	Thermally stable; hydrolyzes in acidic/basic conditions

Insights :

• Solubility : The pyridyl group in 2-(2-Pyridylsulfanyl)nitrobenzene may improve solubility in polar solvents compared to nitrobenzene, which is hydrophobic .
• Reactivity : The sulfanyl group is prone to oxidation, forming sulfoxides or sulfones, whereas sulfonamides and sulfonic acids are more oxidation-resistant .

Toxicological and Environmental Profiles

While direct toxicological data for 2-(2-Pyridylsulfanyl)nitrobenzene are unavailable, nitrobenzene derivatives generally exhibit moderate to high toxicity:

• Nitrobenzene : Classified as a systemic toxin, causing methemoglobinemia and liver damage in mammals .
• Sulfenyl Chlorides : Corrosive and reactive, posing inhalation and dermal hazards .

The pyridyl group in 2-(2-Pyridylsulfanyl)nitrobenzene may mitigate toxicity by altering metabolism or enhancing excretion, though this requires empirical validation .